(3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide

• Molecular Formula: C19H19BrClN3O3
• Molecular Weight: 452.7 g/mol
• IUPAC Name: (3E)-3-[[2-(4-bromophenoxy)acetyl]hydrazinylidene]-N-(3-chloro-2-methylphenyl)butanamide
• InChI: InChI=1S/C19H19BrClN3O3/c1-12(10-18(25)22-17-5-3-4-16(21)13(17)2)23-24-19(26)11-27-15-8-6-14(20)7-9-15/h3-9H,10-11H2,1-2H3,(H,22,25)(H,24,26)/b23-12+
• InChI Key: INOPDTOYUJWYEY-FSJBWODESA-N
• Isomeric SMILES: CC1=C(C=CC=C1Cl)NC(=O)C/C(=N/NC(=O)COC2=CC=C(C=C2)Br)/C
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC(=NNC(=O)COC2=CC=C(C=C2)Br)C

Description

(3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide is a complex organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide typically involves multiple steps, starting with the preparation of intermediate compounds. The process often includes:

Formation of the hydrazone: This step involves the reaction of 4-bromophenoxyacetic acid with hydrazine to form the hydrazone intermediate.

Acylation: The hydrazone intermediate is then acylated with 3-chloro-2-methylaniline to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pH, and the use of catalysts to accelerate the reaction.

Chemical Reactions Analysis

Types of Reactions

(3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the bromine and chlorine sites.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with new functional groups.

Scientific Research Applications

(3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A related compound used in similar synthetic applications.

Acetylacetone: Another compound with comparable reactivity and applications.

Uniqueness

(3E)-3-{2-[(4-bromophenoxy)acetyl]hydrazinylidene}-N-(3-chloro-2-methylphenyl)butanamide is unique due to its specific molecular structure, which imparts distinct chemical and biological properties. Its combination of bromine, chlorine, and hydrazone functionalities makes it particularly versatile in various chemical reactions and applications.